Cas no 62845-21-0 (4H-1-Benzopyran-4-one, 7-hydroxy-3-(4-hydroxyphenyl)-5-methyl-)

62845-21-0 structure
Product name:4H-1-Benzopyran-4-one, 7-hydroxy-3-(4-hydroxyphenyl)-5-methyl-
4H-1-Benzopyran-4-one, 7-hydroxy-3-(4-hydroxyphenyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one, 7-hydroxy-3-(4-hydroxyphenyl)-5-methyl-
- 7-hydroxy-3-(4-hydroxyphenyl)-5-methylchromen-4-one
- 62845-21-0
- ZFXNZUXWWQPTCC-UHFFFAOYSA-N
- 7-Hydroxy-3-(4-hydroxyphenyl)-5-methyl-4H-chromen-4-one
- 4',7-dihydroxy-5-methylisoflavone
- SCHEMBL678215
- DTXSID00431633
-
- Inchi: InChI=1S/C16H12O4/c1-9-6-12(18)7-14-15(9)16(19)13(8-20-14)10-2-4-11(17)5-3-10/h2-8,17-18H,1H3
- InChI Key: ZFXNZUXWWQPTCC-UHFFFAOYSA-N
- SMILES: CC1=CC(=CC2=C1C(=O)C(=CO2)C3=CC=C(C=C3)O)O
Computed Properties
- Exact Mass: 268.07356
- Monoisotopic Mass: 268.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8Ų
- XLogP3: 2.8
Experimental Properties
- PSA: 66.76
4H-1-Benzopyran-4-one, 7-hydroxy-3-(4-hydroxyphenyl)-5-methyl- Related Literature
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Zhenyuan Ji,Guoxing Zhu,Chaojun Chen,Kangmin Chen,Ren Bu,Limin Yang CrystEngComm, 2015,17, 2517-2522
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Magdalena Markiton,Agnieszka Ciemięga,Katarzyna Maresz,Anna Szelwicka,Anna Chrobok New J. Chem., 2018,42, 13602-13611
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Weitao Yan,Ruo Wang,Tesen Zhang,Hongtao Deng,Jian Chen,Wei Wu,Zhiqiang Weng Org. Biomol. Chem., 2018,16, 9440-9445
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Yehao Deng,Qi Wang,Yongbo Yuan,Jinsong Huang Mater. Horiz., 2015,2, 578-583
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Angelina Z. Monroe,William H. Gordon,Jared S. Wood,Gary E. Martin,Jeremy B. Morgan,R. Thomas Williamson Chem. Commun., 2021,57, 5658-5661
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